Cas no 921533-00-8 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-difluorobenzamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-difluorobenzamide
• CAS No: 921533-00-8
• MF: C₂₁H₁₉F₂N₃O₃
• MW: 399.39067196846
• CID: 5759606
• PubChem ID: 41241142
• Update Time: 2025-07-09

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• F2236-0430
• N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-difluorobenzamide
• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-difluorobenzamide
• AKOS024630097
• N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-difluorobenzamide
• 921533-00-8
• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-difluorobenzamide

• Inchi： 1S/C21H19F2N3O3/c1-2-29-16-6-3-14(4-7-16)19-9-10-20(27)26(25-19)12-11-24-21(28)15-5-8-17(22)18(23)13-15/h3-10,13H,2,11-12H2,1H3,(H,24,28)
• InChI Key： SBGXFTLAKNPKSU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)=O)F

Computed Properties

• Exact Mass: 399.13944780g/mol
• Monoisotopic Mass: 399.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71Ų

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-difluorobenzamide

N-{2-[3-(4-Ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-difluorobenzamide: A Comprehensive Overview

The compound N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-difluorobenzamide, identified by the CAS registry number 921533-00-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a benzamide core linked to a dihydropyridazine ring system, which introduces unique electronic and steric properties that make it an interesting subject for further research.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the 4-ethoxyphenyl group in the structure of this compound suggests potential applications in modulating cellular signaling pathways. Additionally, the 3,4-difluorobenzamide moiety contributes to the molecule's stability and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

One of the key aspects of this compound is its synthesis methodology. Researchers have employed various strategies to construct the dihydropyridazine ring system, including cyclization reactions and multi-component synthesis approaches. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Furthermore, the incorporation of fluorine atoms into the benzamide ring has been shown to enhance the molecule's lipophilicity and improve its pharmacokinetic profile.

From a structural perspective, N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-difluorobenzamide exhibits a high degree of functional group diversity. This diversity allows for extensive chemical modification and opens up avenues for exploring its reactivity under different reaction conditions. For instance, the dihydropyridazine ring can undergo oxidation or reduction reactions to yield derivatives with altered electronic properties.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its potential as a lead compound for drug development. Moreover, computational modeling techniques have been employed to predict its binding affinity to target proteins, providing valuable insights into its mechanism of action.

The synthesis and characterization of N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-difluorobenzamide represent a significant advancement in heterocyclic chemistry. Its unique structure and functional groups make it a valuable tool for exploring novel chemical transformations and developing innovative therapeutic agents.